Cas no 133223-48-0 (Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate)

• Product Name: Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate
• CAS No: 133223-48-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 1081768
• PubChem ID: 15166985
• Update Time: 2025-06-29

Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate
• methyl 4-oxo-7H-thieno[2,3-b]pyridine-6-carboxylate
• LogP
• DB-352039
• Methyl4-hydroxythieno[2,3-b]pyridine-6-carboxylate
• DTXSID70569452
• VRJSDVWMQMEGQU-UHFFFAOYSA-N
• G81941
• methyl 4-hydroxythieno[2,3-b]pyridine-6- carboxylate
• 133223-48-0
• Methyl 4-oxo-4,7-dihydrothieno[2,3-b]pyridine-6-carboxylate
• SCHEMBL9382902

• Inchi： 1S/C9H7NO3S/c1-13-9(12)6-4-7(11)5-2-3-14-8(5)10-6/h2-4H,1H3,(H,10,11)
• InChI Key： VRJSDVWMQMEGQU-UHFFFAOYSA-N
• SMILES： S1C=CC2C(C=C(C(=O)OC)NC1=2)=O

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 59.42

Additional information on Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate

Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate (CAS No. 133223-48-0): A Comprehensive Overview

Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate (CAS No. 133223-48-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thienopyridine class, which is known for its broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxyl and carboxyl functional groups in its structure enhances its reactivity and makes it a valuable scaffold for drug discovery.

The molecular structure of Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate consists of a thiophene ring fused with a pyridine ring, with a hydroxyl group at the 4-position and a carboxylate group at the 6-position. This arrangement provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. The compound's solubility in polar solvents and stability under various conditions make it suitable for both in vitro and in vivo studies.

Recent studies have highlighted the pharmacological potential of derivatives of thienopyridine compounds. Specifically, Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate has been investigated for its ability to interact with biological targets such as enzymes and receptors. For instance, research has demonstrated that this compound can modulate the activity of certain kinases, which are key players in cell signaling pathways involved in cancer progression. The hydroxyl group at the 4-position appears to be crucial for these interactions, as it allows for hydrogen bonding with amino acid residues in the target proteins.

In addition to its kinase-modulating properties, Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate has shown promise in preclinical studies as an antioxidant agent. The hydroxyl group can participate in redox reactions, helping to neutralize reactive oxygen species (ROS) that contribute to oxidative stress and cellular damage. This property makes it a candidate for therapeutic applications in conditions where oxidative stress is a major factor, such as neurodegenerative diseases and inflammation-related disorders.

The carboxylate group at the 6-position of Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate also contributes to its biological activity by enabling interactions with anionic groups on biological targets. This feature has been exploited in the design of prodrugs and drug delivery systems, where the carboxylate group can be used to enhance binding affinity or facilitate cellular uptake. Furthermore, the presence of this functional group allows for further derivatization through esterification or amidation reactions, expanding the chemical diversity of thienopyridine derivatives.

Advances in computational chemistry have also played a crucial role in understanding the behavior of Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate. Molecular modeling studies have provided insights into its binding mode with various biological targets, helping researchers predict and optimize its pharmacological properties. These computational approaches have been particularly useful in identifying potential lead compounds for drug development by predicting binding affinities and metabolic stability.

The synthesis of Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroxylation and esterification. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, Methyl 4-hydroxythieno[2,3-b]pyridine-6-carboxylate (CAS No. 133223-48-0) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and development. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, highlighting its importance in modern medicinal chemistry.